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Introduction

Experimental Autoimmune Encephalomyelitis (EAE) is the most widely used animal model for
the human inflammatory demyelinating disease, multiple sclerosis (MS). The induction of EAE
in C57BL/6 mice is commonly achieved through immunization with an encephalitogenic
peptide, such as Myelin Oligodendrocyte Glycoprotein (35-55) (MOG 35-55), emulsified in
Complete Freund's Adjuvant (CFA).[1] CFA acts as a potent immunopotentiator, ensuring a
sustained release of the antigen and stimulating a robust T-cell mediated immune response
necessary for disease induction.[2][3]

The quality and stability of the MOG/CFA emulsion are critical factors that determine the
success, consistency, and reproducibility of EAE induction.[3][4] An improper or unstable
emulsion will fail to elicit the required autoimmune response. These application notes provide
detailed protocols for the preparation of a stable water-in-oil MOG/CFA emulsion, including
methods for quality control and key quantitative parameters.

Data Presentation: Reagent and Immunization
Parameters

The following tables summarize the typical quantitative data for preparing the reagents and
performing the immunization.
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Table 1: Reagent Preparation and Concentrations

Component

Description

Stock
Concentration

Final
Concentration
(in Emulsion)

Solvent/Vehicl

MOG (35-55)
Peptide

Lyophilized
synthetic peptide
(mouse
sequence:
MEVGWYRSPF
SRVVHLYRNGK

)

2 - 10 mg/mL[5]
[61[7]

0.5-1 mg/mL

Sterile Saline or
ddH20

Complete
Freund's
Adjuvant (CFA)

Incomplete
Freund's
Adjuvant with
heat-killed
Mycobacterium
tuberculosis
(H37Ra)

2 - 10 mg/mL of
M.

tuberculosis[5]

1 -5 mg/mL of
M. tuberculosis

Mineral Oil

Pertussis Toxin
(PTX)

Required for
EAE induction in
C57BL/6 mice;
increases blood-
brain barrier

permeability.

100 - 200 ng/
ML[8]

Varies (e.g., 80-
300 ng/mouse)
[4][9]

PBS

Table 2: Typical Immunization Protocol Summary (per C57BL/6 Mouse)
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Parameter

Recommended Value

Notes

Total Emulsion Volume

200 pL[5]

Administered subcutaneously

(s.c.).

Injection Sites

2 sites on hind flanks[4][5]

100 pL per site.

MOG (35-55) Dose

50 - 200 ug[4][5]

Dose can be adjusted to

modulate disease severity.

Emulsion Ratio

1:1 (v/v) of MOG solution to
CFA[4][5]

A stable water-in-oil emulsion

is required.

PTX Administration

Two intraperitoneal (i.p.)

injections[1][8]

First dose on Day 0; second

dose ~24-48 hours later.

Experimental Protocols

A stable, homogenous water-in-oil emulsion is critical for successful immunization.[4] Two

common methods for preparation are detailed below. All procedures should be performed

under sterile conditions in a biosafety cabinet.

Protocol 1: Manual Two-Syringe Emulsification Method

This is the traditional and most widely used method for creating a stable emulsion.

Materials:

e MOG (35-55) peptide solution (e.g., 2 mg/mL in sterile saline)

o Complete Freund's Adjuvant (CFA) containing M. tuberculosis (e.g., 2 mg/mL)

» Two sterile Luer-lock syringes (e.g., 2 or 5 mL)

¢ One sterile three-way stopcock or Luer-lock connector

» Sterile needles (20G for viscous CFA, 27G for MOG solution)[5]

e |ce bath
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Procedure:

e Pre-cool Reagents: Place the MOG solution and CFA on ice for at least 15 minutes before
starting.[5]

e Prepare Syringes:
o Draw the required volume of MOG (35-55) solution into one syringe.

o Draw an equal volume of CFA into the second syringe. Ensure the CFA is well-suspended
by vortexing prior to drawing.

o Expel any air bubbles from both syringes.
e Connect Syringes: Securely connect both syringes to the three-way stopcock.[5]

o Emulsify:

[¢]

Begin by slowly injecting the MOG solution into the CFA syringe.

[e]

Forcefully and rapidly pass the entire mixture back and forth between the two syringes.[5]

[e]

Continue this process for a minimum of 10-20 minutes. Some protocols suggest up to 45
minutes for a very stable emulsion.[10]

The emulsion will become increasingly viscous and turn opaque white. A stable emulsion

[e]

will have the consistency of mayonnaise.

e Quality Control: Perform the "drop test" (see below) to confirm a stable water-in-oil emulsion
has formed.

» Storage: The final emulsion can be stored at 4°C for several hours up to a few weeks,
though fresh preparation is highly recommended.[11][12][13] Do not freeze, as this can
break the emulsion.[11]

Protocol 2: Mechanical Homogenizer Method
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This method offers higher reproducibility and is less labor-intensive than the manual method.[4]
[14]

Materials:

e Reagents as listed in Protocol 1.

» Sterile homogenization tube with beads (e.g., 3mm steel beads).

o Bead mill homogenizer or high-speed vortexer.

Procedure:

e Pre-cool Reagents: Place all reagents and the homogenization tube on ice.[15]

o Combine Reagents: Aseptically add the reagents to the homogenization tube in the following
order:

1. Aqueous phase: MOG (35-55) solution.
2. Oil phase: Complete Freund's Adjuvant (CFA).

e Homogenize:

o

Secure the tube in the homogenizer.

[¢]

Process at high speed for 60-second intervals.[15]

[e]

Place the tube on ice for 2-3 minutes between intervals to prevent overheating.

[e]

Repeat the homogenization cycle 2-3 times.[15]

e Quality Control: Check the emulsion stability using the "drop test." The emulsion should
appear uniform and grey/white.[4]

» Aspirate for Injection: Let the emulsion rest on ice to compact, then carefully draw it into
injection syringes, avoiding air bubbles.
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Quality Control for Emulsion Stability

Verifying the emulsion type and stability is a mandatory step before immunization.
e Drop Test: The simplest and most essential test.[10][12]

o Fill a beaker or tube with cold water.

o Expel a single drop of the prepared emulsion onto the surface of the water.

o A stable water-in-oil emulsion: The drop will remain intact, as a discrete white bead, and
will not disperse.[12]

o An unstable or oil-in-water emulsion: The drop will immediately disperse and spread
across the water surface or dissolve. This emulsion should not be used for immunization.

¢ Microscopic Examination: For a more detailed assessment, place a small drop of the
emulsion on a microscope slide. A high-quality emulsion will show small, uniform, and tightly
packed aqueous droplets suspended within the continuous oil phase.[10]

Diagrams and Workflows

Caption: Workflow for MOG/CFA Emulsion Preparation.

Caption: Simplified pathway of immune cell activation by MOG/CFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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